Cas no 93951-80-5 (2,4,6-Trichlorophen-3,5-d2-ol)

• Product Name: 2,4,6-Trichlorophen-3,5-d2-ol
• CAS No: 93951-80-5
• MF: C₆H₃Cl₃O
• MW: 199.458742380142
• CID: 803595
• PubChem ID: 71309017
• Update Time: 2025-04-19

2,4,6-Trichlorophen-3,5-d2-ol Chemical and Physical Properties

Names and Identifiers

• Phen-3,5-d2-ol,2,4,6-trichloro- (9CI)
• 2,4,6-Trichlorophenol-3,5-d2
• 2,4,6-Trichlorophenol-3,5-d21000µg
• 2,4,6-trichloro-3,5-dideuteriophenol
• 2,4,6-TRICHLOROPHENOL (RING-D2)
• 2,4,6-Trichlorophenol-d2
• D99199
• 2,4,6-Trichlorophenol-3,5-d2, 98 atom % D
• DTXSID401308055
• trichloro(?H?)phenol
• 93951-80-5
• 2,4,6-Trichlorophen-3,5-d2-ol

• Inchi： 1S/C6H3Cl3O/c7-3-1-4(8)6(10)5(9)2-3/h1-2,10H/i1D,2D
• InChI Key： LINPIYWFGCPVIE-QDNHWIQGSA-N
• SMILES： ClC1C([2H])=C(C([2H])=C(C=1O)Cl)Cl

Computed Properties

• Exact Mass: 197.937501g/mol
• Monoisotopic Mass: 197.937501g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2

Experimental Properties

• Melting Point: 64-66 °C(lit.)
• Boiling Point: 246 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols